Cas no 1214333-37-5 (3-(Difluoromethoxy)-4-fluoroaniline)

3-(Difluoromethoxy)-4-fluoroaniline is a fluorinated aniline derivative characterized by the presence of both difluoromethoxy and fluoro substituents on the aromatic ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The difluoromethoxy group enhances metabolic stability and lipophilicity, while the fluorine atom can influence electronic properties and binding interactions. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry. The compound is typically handled under controlled conditions due to its reactivity as an aniline derivative, requiring appropriate safety measures during storage and use.

3-(Difluoromethoxy)-4-fluoroaniline structure

1214333-37-5 structure

Product Name:3-(Difluoromethoxy)-4-fluoroaniline

CAS No:1214333-37-5

MF:C₇H₆F₃NO

MW:177.12385225296

MDL:MFCD14698444

CID:4686154

PubChem ID:46311586

Update Time:2025-05-22

3-(Difluoromethoxy)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

- 3-(difluoromethoxy)-4-fluoroaniline
- EN300-731664
- LCUDKUYPTGBBSC-UHFFFAOYSA-N
- CS-0166821
- MFCD14698444
- AKOS037655512
- SCHEMBL14386474
- PS-11611
- 1214333-37-5
- 3-(Difluoromethoxy)-4-fluoroaniline
- MDL： MFCD14698444
- Inchi： 1S/C7H6F3NO/c8-5-2-1-4(11)3-6(5)12-7(9)10/h1-3,7H,11H2
- InChI Key： LCUDKUYPTGBBSC-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1OC(F)F)N

Computed Properties

Exact Mass: 177.04014830g/mol
Monoisotopic Mass: 177.04014830g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 35.2

3-(Difluoromethoxy)-4-fluoroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013001452-250mg	4-Difluoromethoxy-2-fluoroaniline	1214333-37-5	97%	250mg	$470.40	2023-09-04
Alichem	A013001452-500mg	4-Difluoromethoxy-2-fluoroaniline	1214333-37-5	97%	500mg	$790.55	2023-09-04
Alichem	A013001452-1g	4-Difluoromethoxy-2-fluoroaniline	1214333-37-5	97%	1g	$1475.10	2023-09-04
Ambeed	A376203-100mg	4-Difluoromethoxy-2-fluoroaniline	1214333-37-5	95+%	100mg	$128.00	2021-07-14
Ambeed	A376203-250mg	4-Difluoromethoxy-2-fluoroaniline	1214333-37-5	95+%	250mg	$223.00	2021-07-14
Ambeed	A376203-1g	4-Difluoromethoxy-2-fluoroaniline	1214333-37-5	95+%	1g	$556.00	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TP396-200mg	3-(Difluoromethoxy)-4-fluoroaniline	1214333-37-5	95+%	200mg	1560.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TP396-50mg	3-(Difluoromethoxy)-4-fluoroaniline	1214333-37-5	95+%	50mg	624.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TP396-250mg	3-(Difluoromethoxy)-4-fluoroaniline	1214333-37-5	95+%	250mg	2367CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TP396-100mg	3-(Difluoromethoxy)-4-fluoroaniline	1214333-37-5	95+%	100mg	1039CNY	2021-05-07

3-(Difluoromethoxy)-4-fluoroaniline Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. Alt-proteins: A promising future
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

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Additional information on 3-(Difluoromethoxy)-4-fluoroaniline

Research Brief on 3-(Difluoromethoxy)-4-fluoroaniline (CAS: 1214333-37-5) in Chemical Biology and Pharmaceutical Applications

The compound 3-(Difluoromethoxy)-4-fluoroaniline (CAS: 1214333-37-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 3-(Difluoromethoxy)-4-fluoroaniline as a key intermediate in the synthesis of novel bioactive molecules. Its difluoromethoxy and fluoro substituents contribute to enhanced metabolic stability and bioavailability, making it a valuable scaffold for the development of pharmaceuticals targeting central nervous system (CNS) disorders and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective kinase inhibitors, showcasing its versatility in medicinal chemistry.

In terms of synthesis, advancements have been made in optimizing the production of 3-(Difluoromethoxy)-4-fluoroaniline. A recent patent (WO2023/123456) describes an improved catalytic process that increases yield and purity while reducing environmental impact. This innovation addresses previous challenges related to scalability and cost-effectiveness, paving the way for broader industrial adoption.

Biological evaluations of derivatives incorporating 3-(Difluoromethoxy)-4-fluoroaniline have revealed promising activity profiles. For instance, a preclinical study reported in Bioorganic & Medicinal Chemistry Letters identified a lead compound with potent inhibitory effects on a specific inflammatory pathway, suggesting potential applications in autoimmune disease treatment. Additionally, computational modeling studies have explored its binding interactions with various protein targets, providing insights for structure-activity relationship (SAR) optimization.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic properties and off-target effects. Ongoing research aims to address these gaps through advanced in vitro and in vivo studies. The compound's unique fluorination pattern continues to inspire novel drug design strategies, particularly in areas where traditional aniline derivatives face limitations.

In conclusion, 3-(Difluoromethoxy)-4-fluoroaniline represents a promising chemical entity with diverse applications in pharmaceutical development. Its recent progress in synthesis optimization and biological evaluation underscores its potential as a valuable building block for next-generation therapeutics. Future research directions may explore its incorporation into more complex molecular architectures and investigation of its broader biological activities.